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Compound of Interest

N-(Azido-PEG3)-N-Boc-PEG4-
Compound Name: )
acid

Cat. No.: B609446

Technical Guide: N-(Azido-PEG3)-N-Boc-PEG4-
acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

applications of N-(Azido-PEG3)-N-Boc-PEG4-acid, a heterobifunctional linker crucial in the
fields of bioconjugation, chemical biology, and drug development.

Core Molecular Data

N-(Azido-PEG3)-N-Boc-PEG4-acid is a polyethylene glycol (PEG)-based molecule containing
three key functional groups: a terminal azide group, a tert-butyloxycarbonyl (Boc)-protected
amine, and a terminal carboxylic acid. This arrangement allows for sequential and specific
conjugation to different molecules of interest.
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Property Value Source
Molecular Formula C24H46N4011 [1]
Molecular Weight 566.65 g/mol [1]

CAS Number 2112731-95-8 [1][2]
Purity >96% [1]

Applications in Research and Drug Development

N-(Azido-PEG3)-N-Boc-PEG4-acid is a versatile tool for researchers, particularly in the
construction of complex biomolecules and targeted therapeutics. Its primary applications stem
from its bifunctional nature, enabling the linkage of two different molecular entities.

A significant application of this linker is in the synthesis of Proteolysis Targeting Chimeras
(PROTACS). PROTACSs are novel therapeutic agents that co-opt the cell's natural protein
degradation machinery to eliminate specific target proteins. This linker can be used to connect
a ligand that binds to the target protein with a ligand that recruits an E3 ubiquitin ligase,
initiating the degradation process.

Furthermore, the azide and carboxylic acid functionalities allow for its use in click chemistry and
amide bond formation, respectively. Click chemistry, a set of rapid and reliable chemical
reactions, is widely used for bioconjugation. The azide group can readily react with an alkyne-
containing molecule in a copper-catalyzed or strain-promoted cycloaddition reaction. The
carboxylic acid can be activated to react with primary amines to form stable amide bonds. The
Boc-protected amine provides an additional functional handle that can be revealed by
deprotection under acidic conditions for further conjugation.

General Experimental Workflow

The following diagram illustrates a generalized workflow for a two-step bioconjugation using N-
(Azido-PEG3)-N-Boc-PEG4-acid. This workflow demonstrates the sequential activation and
reaction of the different functional groups.
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Step 1: Amide Coupling
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Sequential Bioconjugation Workflow

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/product/b609446?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer: The products mentioned are intended for research and development purposes only
and are not for use in humans or animals as drugs, medical devices, or diagnostic tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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